(+/-) 6,7,8,9-Tetrahydropyrido[1,2-alpha]indol-7-amine

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 6,7,8,9-tetrahydropyrido[1,2-a]indol-7-amine
• InChI: InChI=1S/C12H14N2/c13-10-5-6-11-7-9-3-1-2-4-12(9)14(11)8-10/h1-4,7,10H,5-6,8,13H2
• InChI Key: YQUVGZKUPJNQSI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=CC=CC=C3N2CC1N

Description

(+/-) 6,7,8,9-Tetrahydropyrido[1,2-alpha]indol-7-amine is a useful research compound. Its molecular formula is C12H14N2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (+/−) 7-azido-6,7,8,9-tetrahydropyrido[1,2-α]indole from Step 8 in MeOH (0.1 M) was added 10% palladium on carbon (200 mg per g of substrate). The reaction mixture was flushed a few times with hydrogen and then stirred overnight at rt under a 1 atmosphere pressure of hydrogen. The reaction mixture was diluted with CH2Cl2 and was filtered through Celite, the cake was washed with EtOAc and the filtrate concentrated under vacuum. The residue was purified by column chromatography on silica gel eluting with CH2Cl2/MeOH/NH4OH (100:0:0 to 89:10:01) to give the title compound (81%) as a brown gum.